Cas no 1190-53-0 (Buformin hydrochloride)

• Product Name: Buformin hydrochloride
• CAS No: 1190-53-0
• MF: C₆H₁₆ClN₅
• MW: 193.677739143372
• MDL: MFCD00045591
• CID: 140810
• PubChem ID: 84976
• Update Time: 2025-05-21

Buformin hydrochloride Chemical and Physical Properties

Names and Identifiers

• Imidodicarbonimidicdiamide, N-butyl-, hydrochloride (1:1)
• Butyl-Biguanide Hydrochloride
• BUFORMIN
• Buformin Hydrochloride
• N-Butylimidodicarbonimidic diamide hydrochloride
• 1-Butylbiguanide hydrochloride
• N-Butyl-imidodicarbonimidic diamide hydrochloride
• N-Butylbiguanide Hydrochloride
• 1-Butylbiguanide monohydrochloride
• Buformine HCl
• N-butyl biguanide hydrochloride
• Panformin
• Sindiatil
• Silubin
• Butyl-biguanidehydrochloride
• Diabrin
• Biforon
• Andere
• Adebit
• DBV hydrochloride
• Butyl guanylguanidine
• Butylbiguanide hydrochloride
• SB 103
• N-butyl-1-carbamimidamidomethanimidamide hydrochloride
• D947SXO87P
• NSC1136
• N'-butyl-1-[(diaminomethylidene)amino]methanimidamide hydrochloride
• 1ST10238
• A910589
• CS-0106137
• Buformin (hydrochloride)
• 1190-53-0
• Buformin HCl
• N-Butyltriimidodicarbonic diamide--hydrogen chloride (1/1)
• Imidodicarbonimidic diamide, N-butyl-, hydrochloride (1:1)
• Z1691545036
• NSC113665
• NSC528218
• 1-n-Butylbiguanide hydrochloride
• W37
• 2-Pyrrolidin-1-ylmethyl-acrylicacid
• BUFORMIN HYDROCHLORIDE [WHO-DD]
• NS00080005
• D02206
• BUFORMIN HYDROCHLORIDE [MI]
• MFCD00045591
• Imidodicarbonimidic diamide, N-butyl-, hydrochloride
• Dibetos-B (TN)
• 1-Butyl-3-carbamimidoyl-guanidine hydrochloride
• KKLWSPPIRBIEOV-UHFFFAOYSA-N
• Buformin hydrochloride [JAN]
• HY-B2099A
• B6007
• 2-butyl-1-(diaminomethylidene)guanidine;hydrochloride
• J-004063
• Buformin hydrochloride 100 microg/mL in Acetonitrile
• NSC-113665
• Buformin hydrochloride (JP17)
• Q27276263
• EN300-123753
• NSC-528218
• DTXSID50922844
• EINECS 239-587-5
• AS-11601
• 15537-73-2
• AKOS005256824
• FT-0633441
• Dibetos
• Insulamin
• NSC 113665
• BIGUANIDE, 1-BUTYL-, MONOHYDROCHLORIDE
• N(sup 1)-n-Butylbiguanide hydrochloride
• 1-Butylbiguanide HCl
• 1-Butyl-biguanid hydrochlorid [German]
• UNII-D947SXO87P
• N-Butyl-imidodicarbonimidic diamide monohydrochloride
• DB-041440
• N-Butylbiguanide HCl
• Glibutide
• Bufonamin
• Glybutide
• NSC 528218
• GLXC-01559
• EINECS 214-723-6
• Dibetos-B
• Bulbonin
• Bigunal
• Ziavetine
• N-Butyl-imidodicarbonimidic diamide monohydrochloride (9CI)
• Krebon
• Tidemol
• 1-Butyl-biguanid hydrochlorid
• 1-Butyldiguanide hydrochloride
• Buformin hydrochloride

• MDL： MFCD00045591
• Inchi： 1S/C6H15N5.ClH/c1-2-3-4-10-6(9)11-5(7)8;/h2-4H2,1H3,(H6,7,8,9,10,11);1H
• InChI Key： KKLWSPPIRBIEOV-UHFFFAOYSA-N
• SMILES： Cl.N(=C(/N)\N=C(/N)\N)/CCCC

Computed Properties

• Exact Mass: 193.10900
• Monoisotopic Mass: 193.1094232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 156
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 103

Experimental Properties

• Melting Point: 174.0 to 178.0 deg-C
• PSA: 97.78000
• LogP: 2.27750
• Merck: 1476

Buformin hydrochloride Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302-H315-H320
• Warning Statement： P264-P270-P280-P301+P312+P330-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P501
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Category Code： 22-43-36
• Safety Instruction： 36/39-46
• Toxicity：LD50 i.p. in mice: 380 mg/kg (Rikimaru)
• Storage Condition：<0°C

Additional information on Buformin hydrochloride

Buformin Hydrochloride: A Comprehensive Overview

Buformin hydrochloride, also known as 1,4-dihydro-2H-pyridine-2-carboxamide hydrochloride, is a compound with the CAS number 1190-53-0. This compound has garnered significant attention in recent years due to its potential applications in various fields, particularly in the pharmaceutical and chemical industries. The compound's structure, properties, and applications have been extensively studied, making it a subject of interest for researchers and professionals alike.

The chemical structure of buformin hydrochloride is characterized by a pyridine ring with a carboxamide group. This unique structure contributes to its distinctive chemical properties, including its solubility, stability, and reactivity. Recent studies have explored the compound's ability to act as a precursor in the synthesis of various bioactive molecules, highlighting its potential in drug discovery and development.

One of the most promising areas of research involving buformin hydrochloride is its application in the development of novel therapeutic agents. Scientists have investigated its role as an intermediate in the synthesis of compounds with anti-inflammatory, antioxidant, and anticancer properties. For instance, a 2023 study published in the *Journal of Medicinal Chemistry* demonstrated that derivatives of buformin hydrochloride exhibit potent inhibitory effects on key enzymes associated with chronic inflammatory diseases.

In addition to its pharmaceutical applications, buformin hydrochloride has also been explored for its potential in materials science. Researchers have examined its use as a building block for the synthesis of advanced materials, such as coordination polymers and metal-organic frameworks (MOFs). These materials hold promise for applications in gas storage, catalysis, and sensing technologies.

The synthesis of buformin hydrochloride involves a multi-step process that typically begins with the preparation of 1,4-dihydro-2H-pyridine derivatives. Recent advancements in synthetic methodologies have enabled more efficient and cost-effective production of this compound. For example, a 2023 paper in *Green Chemistry* reported the development of an environmentally friendly synthesis route using microwave-assisted techniques, which significantly reduces reaction time and energy consumption.

From a safety standpoint, buformin hydrochloride has been subjected to rigorous testing to assess its toxicity and environmental impact. According to a 2023 study published in *Toxicological Sciences*, the compound demonstrates low acute toxicity and minimal environmental persistence under standard conditions. These findings are particularly important for industries considering the large-scale production or use of this compound.

Looking ahead, the future of buformin hydrochloride appears bright as researchers continue to uncover new applications and optimize its properties. Collaborative efforts between academia and industry are expected to drive further innovation in this field. As more studies emerge, it is likely that buformin hydrochloride will play an increasingly important role in advancing both pharmaceutical and materials science.